Cas no 158732-55-9 (Escin IIa)

Escin IIa Properties

Names and Identifiers

• Escin IIa
• b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]o
• b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-ylO-b-D-glucopyranosyl-(1&reg
• (3beta,16alpha,21beta,22alpha)-22-(acetyloxy)-16,24
• (3β,16α,21β,22α)-22-Acetoxy-16,24,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl β-D-glucopyranosyl-(1->4)-[β-D-xylopyranosyl-(1->
• 2-butenoic acid, 2-methyl-, (3β,16α,21β,22α)-22-(acetyloxy)-3-[[O-β-D-glucopyranosyl-(1-> 4)-O-[β-D-xylopyranosyl-(1->2)]-β-D-glucopyranuronosyl]oxy]-16,24,28-trihydroxyolean-12-en-21-yl ester, (2E)-
• AESCIN IIA
• b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]olean-12-en-3-ylO-b-D-glucopyranosyl-(1®4)-O-[b-D-xylopyranosyl-(1®2)]-
• AKOS025310136
• NS00093696
• EX-A6782
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,4.BETA.,16.ALPHA.,21.BETA.,22.ALPHA.)-22-(ACETYLOXY)-16,23,28-TRIHYDROXY-21-(((2E)-2-METHYL-1-OXO-2-BUTEN-1-YL)OXY)OLEAN-12-EN-3-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->4)-O-(.BETA.-D-XYLOPYRANOSYL-(1->2))-
• Escin iia (constituent of horse chestnut) [DSC]
• Escin iia (constituent of horse chestnut)
• 158732-55-9
• Escin-IIa
• beta-D-Glucopyranosiduronic acid, (3beta,4beta,16alpha,21beta,22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-(((2E)-2-methyl-1-oxo-2-buten-1-yl)oxy)olean-12-en-3-yl o-beta-D-glucopyranosyl-(1->4)-O-(beta-D-xylopyranosyl-(1->2))-
• HY-107248
• CS-0027756
• 82XHO27XQ8
• 158800-83-0
• UNII-82XHO27XQ8
• Aescin IIA
• DA-53005
• escin IIa
• +Expand

• InChIKey： MLLNRQWNTKNRGQ-AUEPDCJTSA-N
• Inchi： InChI=1S/C54H84O23/c1-10-23(2)45(69)77-42-43(71-24(3)58)54(22-57)26(17-49(42,4)5)25-11-12-30-50(6)15-14-32(51(7,21-56)29(50)13-16-52(30,8)53(25,9)18-31(54)60)73-48-40(75-46-36(64)33(61)27(59)20-70-46)38(66)39(41(76-48)44(67)68)74-47-37(65)35(63)34(62)28(19-55)72-47/h10-11,26-43,46-48,55-57,59-66H,12-22H2,1-9H3,(H,67,68)/b23-10+
• SMILES： CC1(C(OC(/C(=C/C)/C)=O)C(OC(=O)C)C2(CO)C(C3C(CC2O)(C)C2(CCC4C(C)(C2CC=3)CCC(OC2C(OC3C(O)C(O)C(O)CO3)C(O)C(OC3C(O)C(O)C(O)C(CO)O3)C(C(=O)O)O2)C4(CO)C)C)C1)C

Computed Properties

• Exact Mass: 1100.54033892 g/mol
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 15
• Monoisotopic Mass: 1100.54033892 g/mol
• Heavy Atom Count: 77
• Complexity: 2240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 368Ų
• Molecular Weight: 1101.2

Experimental Properties

• Refractive Index: 1.624
• Boiling Point: 1111.853°C at 760 mmHg
• Flash Point: 305.474°C
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),